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Compound of Interest

Compound Name: 2-Chloroquinolin-3-ol

Cat. No.: B137833 Get Quote

Important Notice: Direct and specific safety data, storage conditions, and handling protocols for

2-Chloroquinolin-3-ol are not readily available in the public domain. The information provided

below is based on data for the closely related compound, 2-Chloroquinoline-3-carbaldehyde,

and general principles of laboratory safety for quinoline derivatives. Significant differences in

chemical properties may exist, and this guide should be used with caution and supplemented

by professional judgment and, where possible, by obtaining a specific Safety Data Sheet (SDS)

from the supplier.

This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: How should I store 2-Chloroquinoline-3-carbaldehyde?

A1: It is recommended to store 2-Chloroquinoline-3-carbaldehyde in a tightly closed container

in a dry, cool, and well-ventilated place. Some sources also recommend keeping it in a dark

place and sealed under dry conditions at room temperature.

Q2: What are the primary hazards associated with 2-Chloroquinoline-3-carbaldehyde?

A2: 2-Chloroquinoline-3-carbaldehyde is classified as causing skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).

Q3: What personal protective equipment (PPE) should I use when handling this compound?
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A3: When handling 2-Chloroquinoline-3-carbaldehyde, you should wear protective gloves,

protective clothing, and eye/face protection (such as tightly fitting safety goggles). In case of

inadequate ventilation or potential for dust/aerosol formation, a full-face respirator may be

necessary.

Q4: What should I do in case of accidental contact with the skin or eyes?

A4:

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

plenty of water. If skin irritation occurs, seek medical help.

Eye Contact: Rinse cautiously with water for several minutes. If you wear contact lenses,

remove them if it is easy to do so and continue rinsing. Seek medical attention.

Q5: How should I handle a spill of 2-Chloroquinoline-3-carbaldehyde?

A5: For a spill, you should avoid dust formation and breathing in any vapors, mist, or gas.

Ensure adequate ventilation and remove all sources of ignition. Use personal protective

equipment, including chemical-impermeable gloves. Collect the spilled material and place it in a

suitable, closed container for disposal.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Action

Material has changed color

(e.g., darkened).

Exposure to air or light over

time.

While some discoloration may

not affect all experiments, it

could indicate degradation. It is

recommended to use a fresh

supply for sensitive

applications. Store future

supplies in a dark place and

consider flushing the container

with an inert gas.

Inconsistent experimental

results.

Potential degradation of the

compound.

Verify the purity of your

material. Consider acquiring a

new batch and storing it strictly

according to the supplier's

recommendations.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

Solubility data is not widely

available. Small-scale solubility

tests in a range of common

laboratory solvents (e.g.,

DMSO, DMF, ethanol) are

recommended to determine

the most suitable solvent for

your application.

Quantitative Data Summary
Parameter Value Source

Chemical Formula C₁₀H₆ClNO

Molecular Weight 191.61 g/mol

Appearance Yellow crystalline powder

Storage Condition
Keep in a dark place, sealed in

dry, room temperature.
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Experimental Workflow & Decision Making
Below is a logical workflow for handling and storage troubleshooting for quinoline-based

chemical reagents.
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Storage & Stability Handling & Safety

Receiving the Compound

Store in a cool, dry, dark,
well-ventilated area.

Keep container tightly sealed.

Observe Physical Appearance

Discoloration or
clumping observed?

Potential Degradation.
Consider using a fresh batch

for critical experiments.

Yes

Proceed with Experiment

No

Preparing for Experiment

Wear Appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat

Work in a well-ventilated area
or chemical fume hood.

Accidental Spill?

Follow spill cleanup protocol.
Evacuate if necessary.

Yes

Skin or Eye Contact?

No

Follow First-Aid Measures:
- Rinse with plenty of water.

- Seek medical attention.

Yes

Continue with work

No

Click to download full resolution via product page

Caption: Logical workflow for storage and handling of chemical reagents.
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To cite this document: BenchChem. [Technical Support Center: Storage and Handling
Recommendations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137833#storage-and-handling-recommendations-for-
2-chloroquinolin-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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